Methyltin(3+)

• IUPAC Name: methyltin(3+)
• InChI: InChI=1S/CH3.Sn/h1H3;/q;+3
• InChI Key: QBJAOJSMZSXHFD-UHFFFAOYSA-N
• Canonical SMILES: C[Sn+3]
• Molecular Formula: CH3Sn+3
• DSSTOX Substance ID: DTXSID801017141
• Molecular Weight: 133.74 g/mol
• CAS RN: 16408-15-4

Description

Methyltin(3+) compounds, such as Tetramethyltin and Methanethiol, are organometallic compounds. Tetramethyltin is one of the simplest organotin compounds and is useful for transition-metal mediated conversion of acid chlorides to methyl ketones and aryl halides to aryl methyl ketones. Methanethiol, also known as methyl mercaptan, is an organosulfur compound with a distinctive putrid smell.

Synthesis Analysis

Tetramethyltin is synthesized by the reaction of the Grignard reagent methylmagnesium iodide, with tin tetrachloride. Methyltin chlorides, including dimethyltin dichloride and methyltin trichloride, are generally utilized as precursors for the synthesis of heat stabilizers, used in the commercially valuable polymer polyvinyl chloride (PVC).

Molecular Structure Analysis

Methyltin trichloride has a molecular weight of 240.104. The Raman spectrum can provide information on both functional groups and molecular structure.

Chemical Reactions Analysis

Tin compounds in aqueous solution at pH 5 were converted to the corresponding volatile hydrides: CH3SnH3, (CH3)2SnH2, and (CH3)3SnH, by reaction with potassium borohydride. Tetramethyltin is a precursor to trimethyltin chloride (and related methyltin halides), which are precursors to other organotin compounds.

Physical And Chemical Properties Analysis

Tetramethyltin is a colorless liquid with a density of 1.291 g cm −3. Methyltin trichloride is a flammable solid.

Scientific Research Applications

• Methyltin compounds such as MeSnCl3, Me2SnCl2, and Me3SnCl behave differently under simulated estuarine conditions, influenced by factors like ionic strength, fulvic acid concentration, and iron oxide concentration. This research is crucial for understanding the environmental behavior of organotin compounds in estuaries (Donard & Weber, 1985).

• Studies have shown that tin(II) and lead(II) compounds can be converted to methyltin and methyllead derivatives under conditions simulating the natural environment, using environmentally occurring methylating agents. This demonstrates the feasibility of environmental methylation for these elements (Craig & Rapsomanikis, 1985).

• The hydrolysis of methyltin(IV) trichloride in aqueous solutions with varying ionic strengths and temperatures has been studied, revealing the formation of various species and providing insights into the speciation of CH3Sn3+ in aqueous solutions (Stefano et al., 1999).

• Research on methyltin halides and their molecular complexes with organic solvents contributes to the understanding of the chemistry of organometallic and complex compounds, including their kinetics and mechanisms (Petrosyan, Yashina, & Reutov, 1973).

• The crystal and molecular structure of methyltin triiodide has been determined, contributing to the understanding of the electronic structure of methyltin halides and their interactions in the crystalline state (Tse et al., 1986).

• The behavior of methyltin compounds in various environmental contexts, such as their occurrence in water and sediment, and their interactions with other elements, have been widely studied. This research helps in assessing the environmental impact and risks associated with organotin compounds (Maguire et al., 1986).

• Studies have been conducted on the methylation of tin(II) and methyltin(IV) ions in the presence of manganese dioxide, which sheds light on potential environmental methylation processes and the formation of various methyltin compounds (Rapsomanikis & Weber, 1985).

• The occurrence of methyltins in natural waters and their distribution in different environmental compartments (e.g., sediments, aquatic organisms) are important for understanding the biogeochemical cycling and environmental fate of these compounds (Tugrul, Balkaş, & Goldberg, 1983).

Mechanism of Action

While the exact mechanism of action for Methyltin(3+) is not clear, it’s known that methylphenidate (MPH) acts as a norepinephrine and dopamine reuptake inhibitor (NDRI), thereby increasing the presence of these neurotransmitters in the extraneuronal space and prolonging their action.

Safety and Hazards

Methyltin(3+) compounds are volatile and toxic. Safety measures include avoiding contact with skin, eyes, and clothing, avoiding ingestion and inhalation, and avoiding prolonged or repeated exposure.

Future Directions

The future directions of Methyltin(3+) research could involve the development of new methods for the sensitive and fast determination of trace levels of methyltin compounds in aqueous samples. Another potential direction could be the prediction of the enthalpy of evaporation of organic compounds at their normal boiling points.